Cas no 16965-06-3 (Boc-Lys(Tfa)-OH)

• Product Name: Boc-Lys(Tfa)-OH
• CAS No: 16965-06-3
• MF: C₁₃H₂₁F₃N₂O₅
• MW: 342.311454534531
• MDL: MFCD00037104
• CID: 211633
• PubChem ID: 7009540
• Update Time: 2025-04-19

Boc-Lys(Tfa)-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-6-(2,2,2-trifluoroacetamido)hexanoic acid
• Boc-Lys(Tfa)-OH
• Boc-L-Lys(TFA)-OH
• L-Lysine,N<sup>2</sup>-[(1,1-dimethylethoxy)carbonyl]-N<sup>6</sup>-(2,2,2-trifluoroacetyl)-
• N~2~-(tert-butoxycarbonyl)-N~6~-(trifluoroacetyl)-L-lysine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-[(2,2,2-trifluoroacetyl)amino]hexanoic acid
• (S)-6-(Trifluoroacetylamino)-2-(tert-butoxycarbonylamino)hexanoic acid
• NSC 164662
• BOC-LYSINE(TFA)-OH
• BOC-N-E-TFA-L-LYSINE
• N-ALPHA-T-BOC-NE-TFA-L-LYS
• BOC-N-EPSILON-TFA-L-LYSINE
• Boc-(Trifluoroacetyl) Lysine
• (Tert-Butoxy)Carbonyl Lys(Tfa)-OH
• N-α-Boc-N-ε-trifluoroacetyl-L-lysine
• C13H21F3N2O5
• DEIYNDIFGSDDCY-QMMMGPOBSA-N
• ST2414565
• AB0000682
• N-A-BOC-N-E-TRIFLUOROACETYL-L-LYSINE
• W3694
• 965B063
• N-alpha-t-Butyloxycarbonyl-N-epsilon-trifluoroacetyl-L-lysine
• N~2~-(tert-Butoxycarbonyl)-N~6~-(tr
• J-010572
• N-alpha-t-Butyloxycarbonyl-N-epsilon-trifluoroacetyl-L-lysine (Boc-L-Lys(Tfa)-OH)
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-6-(trifluoroacetamido)hexanoic acid
• N2-(tert-Butoxycarbonyl)-N6-(trifluoroacetyl)-L-lysine
• 16965-06-3
• DS-1897
• DTXSID00426564
• AKOS015841419
• N2-(tert-Butoxycarbonyl)-N6-(2,2,2-trifluoroacetyl)-L-lysine
• (S)-6-trifluoroacetylamino-2-(tert-butoxycarbonylamino)-hexanoic acid
• AKOS005174924
• MFCD00037104
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-6-(2,2,2-trifluoroacetamido)hexanoic acid
• N2-BOC-N6-trifluoroacetyl-L-lysine
• SCHEMBL1603617
• CS-0128331
• EN300-302797
• N2-Boc-N6-(2,2,2-trifluoroacetyl)-L-lysine
• ALBB-015474
• L-lysine, N~2~-[(1,1-dimethylethoxy)carbonyl]-N~6~-(trifluoroacetyl)-

• MDL： MFCD00037104
• Inchi： 1S/C13H21F3N2O5/c1-12(2,3)23-11(22)18-8(9(19)20)6-4-5-7-17-10(21)13(14,15)16/h8H,4-7H2,1-3H3,(H,17,21)(H,18,22)(H,19,20)/t8-/m0/s1
• InChI Key： DEIYNDIFGSDDCY-QMMMGPOBSA-N
• SMILES： FC(C(NCCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 342.14000
• Monoisotopic Mass: 342.140256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.2
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: Uncertain
• Density: 1.254
• Melting Point: 102-105 °C
• Boiling Point: 485.6℃ at 760 mmHg
• Flash Point: 247.5±28.7 °C
• Refractive Index: 1.449
• Solubility: Soluble in DMSO.
• PSA: 104.73000
• LogP: 2.59490
• Solubility: Uncertain

Boc-Lys(Tfa)-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10-21
• HazardClass：IRRITANT
• Storage Condition：Store at -20°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives